Cas no 1932782-25-6 ([(3S,4S)-4-Propylpyrrolidin-3-yl]methanol)

• Product Name: [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol
• CAS No: 1932782-25-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6007846
• PubChem ID: 131045249
• Update Time: 2025-10-24

[(3S,4S)-4-Propylpyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6138587
• 1932782-25-6
• [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol
• rac-[(3R,4R)-4-propylpyrrolidin-3-yl]methanol

• Inchi： 1S/C8H17NO/c1-2-3-7-4-9-5-8(7)6-10/h7-10H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： POKJDNZQLCRMFC-SFYZADRCSA-N
• SMILES： OC[C@@H]1CNC[C@H]1CCC

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol

Latest Research Insights on 1932782-25-6 and [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol in Chemical Biology and Pharmaceutical Applications

The compound 1932782-25-6 and its derivative [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases. Recent studies have highlighted their unique structural properties and biological activities, making them promising candidates for drug development.

One of the key areas of research focuses on the synthesis and optimization of 1932782-25-6 and [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol. Advanced synthetic routes have been developed to improve yield and purity, which are critical for preclinical and clinical studies. Researchers have employed techniques such as asymmetric synthesis and chiral resolution to achieve high enantiomeric purity, ensuring the biological efficacy of these compounds.

In vitro and in vivo studies have demonstrated that [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol exhibits potent activity as a modulator of specific neurotransmitter receptors. This activity is believed to underlie its potential therapeutic effects in conditions such as Parkinson's disease and depression. Additionally, the compound has shown promise in modulating metabolic pathways, suggesting applications in treating obesity and diabetes.

Recent pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of 1932782-25-6 and its derivatives. These studies are crucial for understanding the bioavailability and safety of these compounds in humans. Preliminary data indicate favorable pharmacokinetic properties, with good oral bioavailability and minimal off-target effects.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications. Several patents have been filed for novel formulations and delivery systems of [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol, highlighting its commercial potential. These developments underscore the importance of continued research in this area.

In conclusion, the latest research on 1932782-25-6 and [(3S,4S)-4-Propylpyrrolidin-3-yl]methanol highlights their significant potential in drug discovery and development. Ongoing studies are expected to further elucidate their mechanisms of action and therapeutic applications, paving the way for innovative treatments in neurology and metabolic medicine.